(6',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile

• Molecular Formula: C12H8Cl2N2O3
• Molecular Weight: 299.11 g/mol
• IUPAC Name: 2-(6//',7//'-dichloro-2//'-oxospiro[1,3-dioxolane-2,3//'-indole]-1//'-yl)acetonitrile
• InChI: InChI=1S/C12H8Cl2N2O3/c13-8-2-1-7-10(9(8)14)16(4-3-15)11(17)12(7)18-5-6-19-12/h1-2H,4-6H2
• InChI Key: CEJIPUOFGJTWJM-UHFFFAOYSA-N
• SMILES: C1COC2(O1)C3=C(C(=C(C=C3)Cl)Cl)N(C2=O)CC#N

Description

(6',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile is a compound that has gained significant interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (6',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile is not fully understood. However, studies have suggested that it may exert its anticancer effects by inducing apoptosis and inhibiting cell proliferation. Furthermore, it has also been suggested that it may exert its antibacterial and antifungal effects by disrupting the cell membrane.
Biochemical and Physiological Effects:
Studies have shown that (6',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile has various biochemical and physiological effects. In vitro studies have shown that it exhibits potent anticancer activity against various cancer cell lines. Furthermore, it has also been shown to exhibit antibacterial and antifungal activity against various bacterial and fungal strains. However, further studies are required to determine its toxicity and potential side effects.

Advantages and Limitations for Lab Experiments

The advantages of using (6',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile in lab experiments include its potential as an anticancer, antibacterial, and antifungal agent. Furthermore, it also has potential as a fluorescent probe for the detection of metal ions. However, its limitations include the need for further studies to determine its toxicity and potential side effects.

Future Directions

There are various future directions for the study of (6',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile. Firstly, further studies are required to determine its toxicity and potential side effects. Secondly, studies are required to determine its potential as a therapeutic agent for various diseases. Furthermore, studies are also required to determine its potential as a fluorescent probe for the detection of metal ions.

Synthesis Methods

The synthesis of (6',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile involves the reaction of 2-(2-chloroacetyl)benzonitrile with 2,3-dihydro-1H-inden-2-one in the presence of a base. The reaction proceeds via a spirocyclization process, resulting in the formation of the desired compound.

Scientific Research Applications

(6',7'-dichloro-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile has been found to have potential applications in various fields of scientific research. In the field of medicinal chemistry, it has been studied for its potential as an anticancer agent. In addition, it has also been studied for its potential as an antibacterial and antifungal agent. Furthermore, it has also been studied for its potential as a fluorescent probe for the detection of metal ions.